Cas no 330672-30-5 (2-{4-bis(2-methoxyethyl)sulfamoylbenzamido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-{4-bis(2-methoxyethyl)sulfamoylbenzamido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 330672-30-5
• MF: C₂₂H₂₉N₃O₆S₂
• MW: 495.612163305283
• CID: 6282961
• PubChem ID: 3404300
• Update Time: 2025-07-20

2-{4-bis(2-methoxyethyl)sulfamoylbenzamido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-bis(2-methoxyethyl)sulfamoylbenzamido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CHEMBL1358149
• HMS1795P14
• AKOS001599596
• 2-(4-(N,N-bis(2-methoxyethyl)sulfamoyl)benzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-[[4-[bis(2-methoxyethyl)sulfamoyl]benzoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• F0147-0234
• 330672-30-5
• NCGC00098297-01
• 2-{4-[BIS(2-METHOXYETHYL)SULFAMOYL]BENZAMIDO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXAMIDE

• Inchi： 1S/C22H29N3O6S2/c1-30-13-11-25(12-14-31-2)33(28,29)16-9-7-15(8-10-16)21(27)24-22-19(20(23)26)17-5-3-4-6-18(17)32-22/h7-10H,3-6,11-14H2,1-2H3,(H2,23,26)(H,24,27)
• InChI Key： VZHRTQHKTWDVKI-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CCCC2)NC(C1C=CC(=CC=1)S(N(CCOC)CCOC)(=O)=O)=O

Computed Properties

• Exact Mass: 495.14977800g/mol
• Monoisotopic Mass: 495.14977800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 165Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{4-bis(2-methoxyethyl)sulfamoylbenzamido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Comprehensive Analysis of 2-{4-bis(2-methoxyethyl)sulfamoylbenzamido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 330672-30-5)

The compound 2-{4-bis(2-methoxyethyl)sulfamoylbenzamido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 330672-30-5) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a tetrahydrobenzothiophene core and a sulfamoylbenzamido moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymatic pathways, particularly in the context of metabolic disorders and inflammatory conditions.

One of the key reasons for the growing attention toward this compound is its unique molecular architecture. The presence of both sulfamoyl and carboxamide functional groups allows for versatile interactions with biological targets. Recent studies suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases, which are critical in cellular signaling. This aligns with current trends in precision medicine, where small-molecule inhibitors are being developed to address unmet medical needs.

In the realm of organic synthesis, CAS No. 330672-30-5 serves as a valuable intermediate. Its synthesis involves multi-step reactions, including amide coupling and sulfonylation, which are widely discussed in academic and industrial research. The compound’s stability under various conditions also makes it a candidate for further derivatization, enabling the creation of novel analogs with enhanced bioactivity. This is particularly relevant given the rising demand for highly selective and low-toxicity therapeutic agents.

From a pharmacokinetic perspective, the 2-methoxyethyl groups in the molecule contribute to improved solubility, a factor that is often a bottleneck in drug development. This attribute is especially important in the design of orally bioavailable compounds, a topic frequently searched by researchers and developers. Additionally, the tetrahydrobenzothiophene scaffold is known for its favorable metabolic stability, which could reduce the frequency of dosing in clinical applications.

The compound’s potential extends beyond therapeutics. In material science, its structural features are being investigated for applications in molecular imaging and diagnostic probes. The integration of such compounds into fluorescent tags or contrast agents could revolutionize non-invasive imaging techniques, a hot topic in modern healthcare innovation.

As the scientific community continues to explore CAS No. 330672-30-5, its role in green chemistry is also gaining traction. Researchers are optimizing synthetic routes to minimize waste and energy consumption, aligning with global sustainability goals. This aspect resonates with environmentally conscious stakeholders, who frequently search for eco-friendly synthesis methods and green alternatives in chemical production.

In summary, 2-{4-bis(2-methoxyethyl)sulfamoylbenzamido}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide represents a multifaceted compound with broad applicability. Its relevance in drug discovery, material science, and sustainable chemistry underscores its importance in contemporary research. As advancements in computational chemistry and high-throughput screening accelerate, this compound is poised to play a pivotal role in the next generation of scientific breakthroughs.